N-[2-(2,6-dimethylphenoxy)ethyl]-2-methylbenzamide
Overview
Description
N-[2-(2,6-dimethylphenoxy)ethyl]-2-methylbenzamide, also known as DMXB-A, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. DMXB-A belongs to the class of compounds known as selective α7 nicotinic acetylcholine receptor (nAChR) agonists.
Mechanism of Action
N-[2-(2,6-dimethylphenoxy)ethyl]-2-methylbenzamide selectively binds to and activates α7 nAChRs, which are expressed in the brain and play a crucial role in cognitive function, neuroprotection, and inflammation. Activation of α7 nAChRs by this compound leads to increased release of neurotransmitters, including acetylcholine, glutamate, and dopamine, which are involved in learning, memory, and mood regulation.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in animal models, including improved cognitive function, reduced inflammation, and enhanced neuroprotection. This compound has also been shown to increase the release of growth factors, such as brain-derived neurotrophic factor (BDNF), which promotes neuronal survival and growth.
Advantages and Limitations for Lab Experiments
N-[2-(2,6-dimethylphenoxy)ethyl]-2-methylbenzamide has several advantages for laboratory experiments, including its high selectivity for α7 nAChRs, which allows for specific targeting of these receptors. This compound also has a long half-life, which allows for sustained activation of α7 nAChRs. However, this compound has several limitations, including its low solubility in water, which can make it difficult to administer in vivo, and its potential toxicity at high doses.
Future Directions
For N-[2-(2,6-dimethylphenoxy)ethyl]-2-methylbenzamide research include the development of more potent and selective α7 nAChR agonists and the investigation of its therapeutic applications in other disorders.
Scientific Research Applications
N-[2-(2,6-dimethylphenoxy)ethyl]-2-methylbenzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression. This compound has been shown to improve cognitive function, reduce inflammation, and enhance neuroprotection in animal models of these disorders.
properties
IUPAC Name |
N-[2-(2,6-dimethylphenoxy)ethyl]-2-methylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2/c1-13-7-4-5-10-16(13)18(20)19-11-12-21-17-14(2)8-6-9-15(17)3/h4-10H,11-12H2,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RORLXBSKTLDCOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCCNC(=O)C2=CC=CC=C2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.